Cas no 151756-41-1 (Benzoic acid,4-[[(dimethylamino)methylene]amino]-)

• Product Name: Benzoic acid,4-[[(dimethylamino)methylene]amino]-
• CAS No: 151756-41-1
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 99444
• Update Time: 2024-01-24

Benzoic acid,4-[[(dimethylamino)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(dimethylamino)methylene]amino]-
• Benzoic acid, 4-[[(dimethylamino)methylene]amino]- (9CI)
• Benzoic acid, 4-[[(dimethylamino)methylene]amino]-

• Inchi： 1S/C10H12N2O2/c1-12(2)7-11-9-5-3-8(4-6-9)10(13)14/h3-7H,1-2H3,(H,13,14)
• InChI Key： HDVXHPUIIVSEEN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N=CN(C)C)C=C1

Computed Properties

• Exact Mass: 192.08996
• Monoisotopic Mass: 192.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 345.3±44.0 °C(Predicted)
• PSA: 52.9
• pka: 3.37±0.10(Predicted)